Cas no 1338984-74-9 (4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine)

• Product Name: 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine
• CAS No: 1338984-74-9
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 4589286
• PubChem ID: 62910404
• Update Time: 2025-10-19

4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine
• 1,3-Benzenediamine, 4-methyl-N1-(1-methyl-4-piperidinyl)-
• 4-Methyl-N1-(1-methyl-4-piperidinyl)-1,3-benzenediamine

• Inchi： 1S/C13H21N3/c1-10-3-4-12(9-13(10)14)15-11-5-7-16(2)8-6-11/h3-4,9,11,15H,5-8,14H2,1-2H3
• InChI Key： DEWOODISYGYZHA-UHFFFAOYSA-N
• SMILES： C1(NC2CCN(C)CC2)=CC=C(C)C(N)=C1

Computed Properties

• Exact Mass: 219.174
• Monoisotopic Mass: 219.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3A^2

Additional information on 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine

4-Methyl-1-N-(1-Methylpiperidin-4-yl)benzene-1,3-diamine: An Overview of a Promising Compound (CAS No. 1338984-74-9)

4-Methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine (CAS No. 1338984-74-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, also known as 4-methyl-N-(1-methylpiperidin-4-yl)-benzene-1,3-diamine, is characterized by its unique structural features and pharmacological properties, making it a subject of extensive study.

The molecular structure of 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine consists of a benzene ring substituted with a methyl group at the 4-position and two amino groups at the 1 and 3 positions. Additionally, one of the amino groups is substituted with a 1-methylpiperidin-4-yl moiety. This complex structure imparts the compound with a range of biological activities, including interactions with various receptors and enzymes.

Recent research has focused on the potential of 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine as a therapeutic agent for neurological disorders. Studies have shown that this compound exhibits significant activity at serotonin receptors, particularly the 5-HT_2A and 5-HT_2C receptors. These receptors play crucial roles in modulating mood, cognition, and other neurological functions. By targeting these receptors, 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine may offer therapeutic benefits for conditions such as depression, anxiety, and schizophrenia.

In addition to its potential in neurological disorders, 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine has been another area of interest. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for development as an oral medication. Additionally, it has been found to have low toxicity in preclinical studies, further supporting its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-1-N-(1-methylpiperidin-4-yl)benzene-1,3-diamine. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are expected to provide more detailed insights into the therapeutic potential of this compound.

Beyond its direct therapeutic applications, 4-methyl-1-N-(1-methylpiperidin-4-y l)benzene - 1 , 3 - diamine strong > serves as a valuable tool in chemical biology research. Its ability to selectively modulate specific receptors makes it useful for studying receptor function and signaling pathways. This can lead to a better understanding of disease mechanisms and the development of new therapeutic strategies. p > < p > In conclusion , < strong > 4 - methyl - 1 - N - ( 1 - methylpip er id in - 4 - yl ) benz ene - 1 , 3 - diam ine strong > ( CAS No . 1338984 - 74 - 9 ) is a promising compound with diverse biological activities . Its potential applications in treating neurological disorders , inflammatory diseases , and other conditions make it an important focus of ongoing research . As more data becomes available from clinical trials , the full therapeutic potential of this compound is likely to be realized . p > article > response >